N-(2-chloro-5-nitrophenyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide

Specification

• Molecular Formula: C22H15ClN4O3S
• Molecular Weight: 450.9 g/mol
• IUPAC Name: N-(2-chloro-5-nitrophenyl)-2-(4-phenylquinazolin-2-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C22H15ClN4O3S/c23-17-11-10-15(27(29)30)12-19(17)24-20(28)13-31-22-25-18-9-5-4-8-16(18)21(26-22)14-6-2-1-3-7-14/h1-12H,13H2,(H,24,28)
• Standard InChI Key: TUEVNQGHQCZZIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=CC=CC=C32)SCC(=O)NC4=C(C=CC(=C4)[N+](=O)[O-])Cl

Introduction

General Information

N-(2-chloro-5-nitrophenyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide is a synthetic acetamide compound featuring chloro and nitro substituents on a phenyl ring, with a quinazoline moiety linked through a sulfanyl group. The presence of these functional groups indicates potential biological activity, particularly in medicinal chemistry.

Synthesis

The synthesis of N-(2-chloro-5-nitrophenyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide involves multi-step reactions with reagents like chloroacetyl chloride and quinazoline derivatives, typically under controlled temperature and solvent conditions to optimize yield and purity.

Mechanism of Action

The mechanism of action for N-(2-chloro-5-nitrophenyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide is primarily linked to its potential anticancer properties. Studies have reported cytotoxic effects against various cancer cell lines, indicating its potential as an anticancer agent.

Potential Applications

N-(2-chloro-5-nitrophenyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide has potential applications in:

• Medicinal chemistry as an anticancer agent.

• Research for targeted cancer therapies.

• Development of new therapeutic agents.

This compound exemplifies the intersection of synthetic chemistry and biological application, highlighting its significance in ongoing research efforts aimed at combating cancer.